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Compound of Interest

Compound Name: 1-(3,4-Dichlorophenyl)ethanol

Cat. No.: B075180 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-(3,4-Dichlorophenyl)ethanol is a chlorinated aromatic alcohol of significant interest in

organic synthesis, particularly as a chiral building block for active pharmaceutical ingredients

(APIs). A thorough understanding of its physical properties is essential for its effective use in

laboratory and industrial settings, including reaction optimization, purification, and formulation.

This technical guide provides a comprehensive overview of the known physical properties of 1-
(3,4-dichlorophenyl)ethanol, details relevant experimental protocols for property

determination, and outlines a common synthetic workflow.

Core Physical Properties
The physical characteristics of 1-(3,4-dichlorophenyl)ethanol are summarized below. It is

important to note that while some data is available for this specific compound, other properties

are often reported for its isomers or closely related analogues.
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Property Value Source / Notes

Molecular Formula C₈H₈Cl₂O [1]

Molecular Weight 191.05 g/mol [2]

CAS Number 1475-11-2 [1][3]

Appearance White to off-white solid/powder
Inferred from related

compounds[4]

Boiling Point No data available

Data for the related compound

(S)-2-Chloro-1-(3,4-

dichlorophenyl)ethanol is

392.6°C at 760 mmHg.[5]

Melting Point No data available

Data for the related compound

2-Chloro-1-(2,4-

dichlorophenyl)ethanol is 63–

66 °C.[4]

Density No data available

Data for the related compound

(S)-2-Chloro-1-(3,4-

dichlorophenyl)ethanol is 1.12

g/cm³.[5]

Solubility
Soluble in organic solvents

such as ethanol and DMSO.

Inferred from related

compounds.[4]

pKa No data available

LogP (XLogP3) 3.2

Computed value for the isomer

2-(3,4-Dichlorophenyl)ethanol.

[2]

Experimental Protocols
Accurate determination of physical properties is crucial for chemical characterization. The

following are detailed methodologies for key experiments.
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Synthesis of 1-(3,4-Dichlorophenyl)ethanol via
Reduction
The most common route to 1-(3,4-dichlorophenyl)ethanol is the reduction of the

corresponding ketone, 3',4'-dichloroacetophenone. Asymmetric reduction is often employed to

obtain specific enantiomers, which are crucial in drug development.[6][7]

Materials:

3',4'-Dichloroacetophenone

Sodium borohydride (NaBH₄) or a chiral reducing agent (e.g., a borane complex with a chiral

catalyst)[8][9]

Methanol or other suitable solvent

Diethyl ether or ethyl acetate for extraction

Anhydrous magnesium sulfate

Hydrochloric acid (for workup)

Saturated sodium bicarbonate solution

Brine

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 3',4'-dichloroacetophenone in methanol

under an inert atmosphere (e.g., nitrogen or argon).

Reduction: Cool the solution in an ice bath. Slowly add sodium borohydride in portions. For

asymmetric synthesis, a pre-formed chiral catalyst solution would be used, and the ketone

solution would be added dropwise.[9]

Reaction Monitoring: Stir the mixture at room temperature and monitor the reaction progress

using Thin Layer Chromatography (TLC).
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Quenching: Once the reaction is complete, carefully quench the reaction by the slow addition

of dilute hydrochloric acid.

Extraction: Remove the methanol under reduced pressure. Add water to the residue and

extract the aqueous layer three times with diethyl ether or ethyl acetate.

Washing: Combine the organic extracts and wash successively with saturated sodium

bicarbonate solution and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure to yield the crude product.

Purification: Purify the crude 1-(3,4-dichlorophenyl)ethanol by column chromatography on

silica gel.

Determination of Melting Point
The melting point is a key indicator of purity.[10]

Procedure:

Sample Preparation: Finely powder a small amount of the crystalline solid.

Capillary Loading: Pack the powdered sample into a capillary tube to a height of 2-3 mm.

Measurement: Place the capillary tube in a melting point apparatus.

Heating: Heat the sample rapidly to about 15-20 °C below the expected melting point, then

reduce the heating rate to 1-2 °C per minute.

Observation: Record the temperature at which the first drop of liquid appears (onset of

melting) and the temperature at which the entire sample becomes a clear liquid (completion

of melting). This range is the melting point.[11]

Determination of Boiling Point (Simple Distillation)
The boiling point is the temperature at which the vapor pressure of a liquid equals the

atmospheric pressure.[10]
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Procedure:

Apparatus Setup: Assemble a simple distillation apparatus with a round-bottom flask, a

condenser, a thermometer, and a receiving flask.

Sample Addition: Place the liquid sample and a few boiling chips into the round-bottom flask.

Heating: Gently heat the flask.

Temperature Reading: Position the thermometer bulb just below the side arm of the

distillation head to accurately measure the temperature of the vapor that is distilling.[10]

Observation: Record the temperature at which the liquid is boiling and a stable temperature

is observed on the thermometer. This stable temperature is the boiling point.

Determination of Solubility
Solubility is typically determined by observing the dissolution of a solute in a solvent.[12][13]

Procedure:

Solvent Addition: In a small test tube, add approximately 1 mL of the chosen solvent.

Solute Addition: Add a small, measured amount (e.g., 10 mg) of 1-(3,4-
dichlorophenyl)ethanol to the solvent.

Observation: Stir or vortex the mixture and observe if the solid dissolves completely.

Classification:

Soluble: If the entire solid dissolves.

Slightly Soluble: If some, but not all, of the solid dissolves.

Insoluble: If the solid does not appear to dissolve.

This process can be repeated with a range of polar and non-polar solvents to create a

solubility profile.[11]
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Visualizations
Synthetic Workflow
The following diagram illustrates a generalized workflow for the synthesis and purification of 1-
(3,4-Dichlorophenyl)ethanol.

Start: 3',4'-Dichloroacetophenone

Reduction
(e.g., NaBH4 in Methanol)

Reaction Quenching
(Dilute HCl)

Solvent Extraction
(e.g., Ethyl Acetate)

Washing Steps
(NaHCO3, Brine)

Drying and Concentration
(MgSO4, Rotary Evaporation)

Purification
(Column Chromatography)

Final Product:
1-(3,4-Dichlorophenyl)ethanol
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Click to download full resolution via product page

Caption: Synthesis workflow for 1-(3,4-Dichlorophenyl)ethanol.

Conclusion
1-(3,4-Dichlorophenyl)ethanol is a key chemical intermediate with applications in

pharmaceutical development. This guide provides essential physical property data and

standardized protocols for its synthesis and characterization. The provided information serves

as a valuable resource for researchers and scientists working with this compound, enabling

safer handling, optimized reaction conditions, and more efficient purification processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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